Cas no 189161-82-8 (4-(4-Carboxyphenyl)-2-methoxyphenol)

• Product Name: 4-(4-Carboxyphenyl)-2-methoxyphenol
• CAS No: 189161-82-8
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18315107
• CID: 2786303
• PubChem ID: 53220848
• Update Time: 2025-10-31

4-(4-Carboxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 189161-82-8
• BS-27580
• DTXSID60685554
• 4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 802-031-2
• CS-0209237
• 4-(4-CARBOXYPHENYL)-2-METHOXYPHENOL
• MFCD18315107
• 4-(4-Carboxyphenyl)-2-methoxyphenol

• MDL： MFCD18315107
• Inchi： 1S/C14H12O4/c1-18-13-8-11(6-7-12(13)15)9-2-4-10(5-3-9)14(16)17/h2-8,15H,1H3,(H,16,17)
• InChI Key： PIPNZBIJJWCSCS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(C(=O)O)=CC=1)O

Computed Properties

• Exact Mass: 244.07355886Da
• Monoisotopic Mass: 244.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(4-Carboxyphenyl)-2-methoxyphenol

Comprehensive Overview of 4-(4-Carboxyphenyl)-2-methoxyphenol (CAS No. 189161-82-8): Properties, Applications, and Industry Insights

4-(4-Carboxyphenyl)-2-methoxyphenol, identified by its CAS number 189161-82-8, is a specialized organic compound with a unique molecular structure combining a carboxyphenyl group and a methoxyphenol moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its dual functional groups, which enable versatile chemical reactivity. Its IUPAC name reflects its precise structural configuration, making it a subject of interest for researchers exploring antioxidant properties, polymer precursors, and bioactive intermediates.

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From a synthetic perspective, 4-(4-Carboxyphenyl)-2-methoxyphenol serves as a key intermediate in producing UV-absorbing materials and biodegradable polymers. Industry reports correlate its usage with the rise of eco-friendly packaging solutions, addressing global concerns about microplastic pollution. Laboratory studies emphasize its role in radical scavenging, with potential applications in cosmeceuticals—a niche frequently searched alongside terms like "natural skincare antioxidants."

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In conclusion, 4-(4-Carboxyphenyl)-2-methoxyphenol exemplifies how niche chemicals drive innovation across sectors. Its multifaceted applications—from biomedical research to environmental technology—underscore its relevance in addressing contemporary challenges like sustainable manufacturing and health-focused formulations, making it a compound worthy of continued scientific and commercial exploration.